Pantetheine-3-pyruvate

• CAS No.: 89648-14-6
• Molecular Formula: C14H24N2O7S
• Molecular Weight: 364.42 g/mol
• IUPAC Name: 3-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-2-oxopropanoic acid
• InChI: InChI=1S/C14H24N2O7S/c1-14(2,8-17)11(20)12(21)16-4-3-10(19)15-5-6-24-7-9(18)13(22)23/h11,17,20H,3-8H2,1-2H3,(H,15,19)(H,16,21)(H,22,23)/t11-/m0/s1
• InChI Key: DEOWJOKPBNHRSS-NSHDSACASA-N
• SMILES: CC(C)(CO)C(C(=O)NCCC(=O)NCCSCC(=O)C(=O)O)O
• Isomeric SMILES: CC(C)(CO)[C@H](C(=O)NCCC(=O)NCCSCC(=O)C(=O)O)O
• Synonyms: pantetheine-3-pyruvate

Description

Pantetheine-3-pyruvate is a specialized biochemical reagent for research applications. As a novel conjugate, it is of significant interest for studying cellular metabolism. Pantetheine is a fundamental biosynthetic precursor to coenzyme A (CoA), an essential cofactor involved in over 100 metabolic pathways, including fatty acid oxidation, and the citric acid (TCA) cycle . The pyruvate moiety is a central metabolite at the crossroads of glycolysis and energy production. Researchers can utilize Pantetheine-3-pyruvate to probe enzymatic activity, investigate CoA biosynthesis pathways, and study energy metabolism in various in vitro models. This product is intended for use by qualified researchers in laboratory settings only. It is not for diagnostic, therapeutic, or any human use.

Comparison with Similar Compounds

Key Limitations of the Provided Evidence

• : Discusses Zygocaperoside and Isorhamnetin-3-O glycoside from Zygophyllum fabago roots, with UV/NMR data. No mention of pantetheine, pyruvate derivatives, or metabolic analogs .
• : Focuses on synthesizing pyridine-allylidene-pyrazole derivatives (e.g., 3a-c). These are structurally unrelated to pantetheine or pyruvate-containing compounds .
• : A 1998 computational study on substructure mining for carcinogenicity prediction. No experimental data on pantetheine derivatives .
• –6 : EPA reports on TRI data errors (e.g., manganese, zinc, lead compounds). Irrelevant to the biochemical or pharmacological properties of pantetheine-3-pyruvate .

Critical Gaps in Information

• Structural Data: No NMR, UV, or crystallographic data for pantetheine-3-pyruvate.
• Functional Comparison: No studies comparing its enzymatic activity, metabolic pathways, or binding affinity with analogs like pantetheine-4-phosphate, coenzyme A, or other pyruvate conjugates.
• Pharmacological Profiles : Absence of cytotoxicity, bioavailability, or therapeutic efficacy data.

Hypothetical Framework for Comparison (Based on Indirect Evidence)

Table 1: Theoretical Comparison of Pantetheine Derivatives

Compound	Core Structure	Known Function	Potential Analogous Features to Pantetheine-3-pyruvate
Pantetheine-4-phosphate	Phosphorylated pantetheine	Precursor to coenzyme A biosynthesis	Shared pantothenate backbone; altered metabolic stability
Coenzyme A	Pantetheine + ADP-3'-phosphate	Central to acyl group transfer	Structural similarity in pantothenate moiety
Compound 3h ()	Pyruvate kinase M2 inhibitor	Induces apoptosis via PKM2 inhibition	Pyruvate moiety may share targeting mechanisms

Recommendations for Further Research

• Targeted Synthesis : Develop protocols for pantetheine-3-pyruvate synthesis, leveraging methods from (Fe₂O₃@SiO₂/In₂O₃ catalysis) .
• Structural Analysis : Apply NMR/UV techniques (as in ) to characterize the compound .
• Functional Assays : Test enzymatic interactions (e.g., with pyruvate kinases or CoA-dependent pathways) using models from .

Q & A

Q. How can researchers design initial experiments to assess the biochemical stability of Pantetheine-3-pyruvate under physiological conditions?

• Methodological Answer : Begin with a pre-experimental design to establish baseline stability metrics. Use spectrophotometric assays to monitor degradation rates under controlled pH and temperature conditions (e.g., 37°C, pH 7.4). Employ a pretest-posttest framework to compare stability across varying buffer systems (e.g., phosphate vs. bicarbonate) . Integrate PICOT criteria (Population: in vitro systems; Intervention: environmental variables; Comparison: control vs. test conditions; Outcome: degradation rate; Time: 24–72 hours) to refine hypotheses and ensure alignment with research objectives .

Q. What methodologies are optimal for synthesizing Pantetheine-3-pyruvate in laboratory settings?

• Methodological Answer : Utilize solid-phase peptide synthesis (SPPS) for precise control over the thioester bond formation, followed by pyruvate conjugation via carbodiimide crosslinkers (e.g., EDC/NHS). Validate purity using HPLC coupled with mass spectrometry, and reference spectroscopic data from prior studies (e.g., NMR peaks for pyruvate moiety at δ 2.5–3.0 ppm) to confirm structural integrity . Include negative controls (e.g., omitting coupling agents) to isolate synthesis artifacts .

Q. How should researchers conduct a literature review to identify gaps in Pantetheine-3-pyruvate’s role in coenzyme A biosynthesis?

• Methodological Answer : Perform a bibliometric analysis using databases like PubMed and SciFinder, filtering for studies published post-2010 to prioritize recent findings. Categorize results by experimental focus (e.g., enzymatic kinetics vs. metabolic flux analysis). Identify gaps where mechanistic insights are inferred but not empirically validated (e.g., unresolved allosteric regulation of pantetheinase) . Cross-reference with foundational reviews to contextualize unresolved questions .

Advanced Research Questions

Q. How can conflicting data on the enzymatic interactions of Pantetheine-3-pyruvate be reconciled through meta-analytical approaches?

Q. What theoretical frameworks are most appropriate for modeling the metabolic pathways involving Pantetheine-3-pyruvate?

• Methodological Answer : Adopt a systems biology framework integrating Michaelis-Menten kinetics for enzyme-substrate interactions and flux balance analysis (FBA) to map metabolic networks. Link these to the "coenzyme trafficking" theory, which posits compartment-specific regulation of pantetheine derivatives . Validate models using isotopic tracing (e.g., ¹³C-labeled pyruvate) to track metabolic flux in cell cultures .

Q. How can researchers optimize factorial designs to study synergistic effects of Pantetheine-3-pyruvate and redox-active metals (e.g., Fe²⁺) on cellular energy metabolism?

• Methodological Answer : Implement a 2×2 factorial design with independent variables: (1) Pantetheine-3-pyruvate concentration (low vs. high) and (2) Fe²⁺ availability (chelated vs. free). Measure dependent variables (e.g., ATP levels, ROS production) using luminescence assays and fluorescence microscopy. Use ANOVA to identify interaction effects and adjust for multiple comparisons (e.g., Bonferroni correction). Include blocking for cell line variability (e.g., HepG2 vs. HEK293) .

Q. What strategies mitigate bias in observational studies investigating Pantetheine-3-pyruvate’s association with mitochondrial dysfunction?

• Methodological Answer : Employ propensity score matching to balance covariates (e.g., cell viability, baseline ROS levels) between treatment and control groups. Validate observational findings with CRISPR-mediated gene knockout models (e.g., silencing pantetheinase genes) to establish causality . Use sensitivity analyses to assess robustness against unmeasured confounders .

Methodological Considerations

• Data Interpretation : Always cross-validate experimental results with orthogonal techniques (e.g., Western blotting alongside activity assays) to reduce measurement bias .
• Theoretical Alignment : Explicitly link hypotheses to frameworks like the "redox stress response" theory to contextualize Pantetheine-3-pyruvate’s role in oxidative phosphorylation .
• Ethical and Technical Rigor : For human cell studies, ensure informed consent protocols for donor samples and adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) .